Cas no 1378683-88-5 (2-Amino-5-Methyl-6,7-dihydropyrazolo1,5-Apyrazin-4(5h)-one)

• Product Name: 2-Amino-5-Methyl-6,7-dihydropyrazolo1,5-Apyrazin-4(5h)-one
• CAS No: 1378683-88-5
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 4595013
• PubChem ID: 71742634
• Update Time: 2025-10-22

2-Amino-5-Methyl-6,7-dihydropyrazolo1,5-Apyrazin-4(5h)-one Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-METHYL-6,7-DIHYDROPYRAZOLO[1,5-A]PYRAZIN-4(5H)-ONE
• Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-amino-6,7-dihydro-5-methyl-
• 2-Amino-5-Methyl-6,7-dihydropyrazolo1,5-Apyrazin-4(5h)-one

• Inchi： 1S/C7H10N4O/c1-10-2-3-11-5(7(10)12)4-6(8)9-11/h4H,2-3H2,1H3,(H2,8,9)
• InChI Key： RPHQOQYZJLMPDS-UHFFFAOYSA-N
• SMILES： C12=CC(N)=NN1CCN(C)C2=O

Additional information on 2-Amino-5-Methyl-6,7-dihydropyrazolo1,5-Apyrazin-4(5h)-one

Introduction to 2-Amino-5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one (CAS No. 1378683-88-5)

2-Amino-5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one, identified by its CAS number 1378683-88-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrazine class, a structurally unique scaffold that has shown promise in various biological and chemical applications. The presence of multiple nitrogen atoms in its core structure contributes to its potential as a pharmacophore, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of 2-Amino-5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one consists of two interconnected pyrazole rings, with additional functional groups that enhance its chemical reactivity and biological activity. The amino group at the 2-position and the methyl group at the 5-position are key features that influence its interactions with biological targets. This compound’s ability to engage with enzymes and receptors has led to its investigation in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

In recent years, there has been a surge in research focusing on novel heterocyclic compounds due to their diverse pharmacological properties. The pyrazolopyrazine scaffold, particularly derivatives like 2-Amino-5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one, has been studied for its potential to modulate various signaling pathways. For instance, studies have suggested that this compound may interfere with key enzymes involved in inflammation and cell proliferation. The dihydropyrazole moiety enhances its solubility and bioavailability, making it a more viable candidate for clinical development compared to simpler pyrazole derivatives.

One of the most compelling aspects of 2-Amino-5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is its versatility in chemical modifications. Researchers have explored various synthetic pathways to introduce additional functional groups or alter the core structure, aiming to optimize its biological activity. For example, modifications at the 4-position have been investigated for their potential to enhance binding affinity to specific targets. These efforts align with the broader trend in drug discovery towards rational design and structure-based optimization.

The compound’s relevance is further underscored by its presence in several preclinical studies examining novel therapeutic agents. In particular, its potential as an anti-inflammatory agent has been highlighted in studies where it demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators, making 2-Amino-5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one a promising candidate for developing treatments for chronic inflammatory diseases.

Additionally, research into the anticancer potential of this compound has shown intriguing results. Studies have indicated that it may induce apoptosis in certain cancer cell lines by disrupting mitochondrial function or inhibiting key signaling pathways involved in cell survival. The amino and methyl substituents play a critical role in these interactions by modulating the compound’s binding affinity and specificity. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

The antimicrobial properties of 2-Amino-5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one have also been explored. Preliminary studies suggest that it may exhibit activity against both Gram-positive and Gram-negative bacteria by interfering with essential bacterial processes such as DNA replication or protein synthesis. This broad-spectrum activity makes it an attractive candidate for developing novel antibiotics to combat antibiotic-resistant strains.

The synthesis of 2-Amino-5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the heterocyclic core. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for moving from laboratory-scale research to larger-scale applications.

In conclusion,2-Amino-5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one (CAS No. 1378683-88-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique scaffold and functional groups make it a valuable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic strategies,2-Amino-5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is poised to play an important role in the development of next-generation therapeutic agents.